Cas no 2034404-68-5 (N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide)

• Product Name: N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide
• CAS No: 2034404-68-5
• MF: C₁₄H₁₇NO₃S₂
• MW: 311.419681310654
• CID: 5551399
• PubChem ID: 91817588
• Update Time: 2025-06-08

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2034404-68-5
• N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)benzenesulfonamide
• N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide
• AKOS025324988
• N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]benzenesulfonamide
• F6521-3330

• Inchi： 1S/C14H17NO3S2/c1-11(16)14-8-7-12(19-14)9-10-15-20(17,18)13-5-3-2-4-6-13/h2-8,11,15-16H,9-10H2,1H3
• InChI Key： HIOBDAWRJGWEPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCC1=CC=C(C(C)O)S1)(=O)=O

Computed Properties

• Exact Mass: 311.06498575g/mol
• Monoisotopic Mass: 311.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Additional information on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide

Comprehensive Overview of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide (CAS No. 2034404-68-5)

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide, with the CAS number 2034404-68-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique thiophene ring coupled with a hydroxyethyl group, making it a promising candidate for drug discovery and medicinal chemistry applications. Its molecular structure combines a benzenesulfonamide moiety with a thiophene-ethyl backbone, offering versatile reactivity and potential biological activity.

The compound's hydroxyethyl-thiophene segment is particularly noteworthy, as thiophene derivatives are widely studied for their role in modulating enzyme activity and receptor binding. Researchers have explored similar structures for applications in inflammation, metabolic disorders, and even neurodegenerative diseases. The presence of the sulfonamide group further enhances its potential as a pharmacophore, given sulfonamides' historical significance in antibiotic and diuretic therapies.

In recent years, the demand for sulfonamide-based compounds has surged due to their adaptability in targeted drug design. A growing trend in AI-driven drug discovery has highlighted the importance of such molecules, as computational models predict their interactions with proteins like carbonic anhydrases or kinases. Searches for "thiophene sulfonamide derivatives" and "hydroxyethyl functional group in drug design" have spiked, reflecting the scientific community's interest in optimizing these scaffolds for therapeutic use.

From a synthetic chemistry perspective, CAS 2034404-68-5 exemplifies modern strategies in heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including Suzuki coupling or nucleophilic substitutions, to introduce the hydroxyethyl-thiophene unit. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for verifying its purity—a key concern for researchers sourcing this compound for high-throughput screening or structure-activity relationship (SAR) studies.

Environmental and safety profiles of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide align with standard laboratory handling protocols for sulfonamides. While not classified as hazardous under current regulations, proper PPE (e.g., gloves, goggles) is recommended during manipulation. The compound's stability under various pH conditions and solubility in organic solvents like DMSO or methanol are frequently queried in academic forums, underscoring its practical utility in experimental settings.

Emerging applications of this molecule extend to material science, where conjugated thiophene systems are investigated for organic electronics. The hydroxyethyl side chain offers opportunities for further functionalization, enabling the development of polymers with tailored optoelectronic properties. Such interdisciplinary potential makes 2034404-68-5 a compound of interest beyond traditional pharmacology.

For suppliers and distributors, accurate labeling of CAS 2034404-68-5 is essential to meet the needs of precision-driven buyers. Common search terms like "buy N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide" or "2034404-68-5 supplier purity >98%" indicate market demand for high-quality batches. Certificates of Analysis (CoA) detailing residual solvents and isotopic purity are increasingly requested, reflecting stricter quality standards in research.

Future directions for this compound may involve green chemistry approaches to streamline its synthesis, reducing waste and energy consumption. As sustainable practices gain traction, innovations in catalytic methods or solvent-free reactions could enhance the accessibility of hydroxyethyl-thiophene sulfonamides. Collaborative efforts between academia and industry will likely drive advancements in scaling production while maintaining cost-efficiency.

In summary, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}benzenesulfonamide represents a compelling case study in modern chemical innovation. Its dual functionality as a potential bioactive agent and material precursor positions it at the intersection of multiple scientific frontiers. With ongoing research into its mechanisms and derivatives, CAS 2034404-68-5 continues to inspire both theoretical and applied investigations across disciplines.